Trigonosin F

• Molecular Formula: C46H54O13
• Molecular Weight: 814.9 g/mol
• InChI: InChI=1S/C46H54O13/c1-24-21-32-43(52)35(24)55-33(48)18-12-11-17-31(54-39(49)27-13-7-5-8-14-27)30-20-19-28(25(30)2)22-41(4,51)45(53)36-26(3)44(32)34(37-42(23-47,56-37)40(43)50)38(45)58-46(57-36,59-44)29-15-9-6-10-16-29/h5-18,24-26,28,30-32,34-38,40,47,50-53H,19-23H2,1-4H3/b17-11+,18-12+
• InChIKey: ZDIWBBJUVBDSOV-JYFOCSDGSA-N

Trigonosin F: Modified Daphnane Diterpenoid Standard

Trigonosin F (CAS 1262842-73-8) is a modified daphnane-type diterpenoid natural product first isolated from the roots of Trigonostemon thyrsoideum (Euphorbiaceae) [1]. With a molecular formula of C₄₆H₅₄O₁₃ and a molecular weight of 814.9 g/mol, this compound is characterized by a complex, highly oxygenated polycyclic framework [1]. It belongs to a broader class of daphnane diterpenoids known for diverse biological activities, including cytotoxic, neurotrophic, and anti-HIV effects [2]. As a purified natural product, Trigonosin F is primarily utilized as a reference standard and as a tool compound for investigating structure-activity relationships within the daphnane diterpenoid family [1].

1 Natural product analytical standard for daphnane diterpenoid identification

2 Chemotaxonomic marker workflow for Euphorbiaceae botanical research

3 Structurally-matched negative control for daphnane cytotoxicity assays

• [1] Li, S.-F.; Di, Y.-T.; Li, S.-L.; Zhang, Y.; Yang, F.-M.; Sun, Q.-Y.; Simo, J. M.; He, H.-P.; Hao, X.-J. Trigonosins A−F, Daphnane Diterpenoids from Trigonostemon thyrsoideum. J. Nat. Prod. 2011, 74 (3), 464–469. View Source
• [2] He, W.; Cik, M.; Appendino, G.; Puyvelde, L. V.; Leysen, J. E.; De Kimpe, N. Daphnane-Type Diterpene Orthoesters and their Biological Activities. Mini-Rev. Med. Chem. 2002, 2 (2), 185–200. View Source

Trigonosin F Substitution Risk: Potency and Selectivity

The daphnane diterpenoid scaffold, while structurally related, exhibits extreme functional divergence based on subtle variations in oxygenation patterns, esterification, and ring modifications. Within the same plant genus (Trigonostemon), and even within the same isolation study, compounds display orders-of-magnitude differences in potency and target selectivity [1]. For instance, Trigonosin F shows no significant cytotoxicity (IC50 > 10 μM) [1], whereas other daphnanes like Trigoxyphin A exhibit potent activity (IC50 = 0.27 μM against HL-60) [2]. This heterogeneity mandates precise compound specification for reproducible scientific outcomes. Generic substitution, even with a compound of the same nominal class, introduces uncontrolled variables that can invalidate assay results, derail SAR campaigns, and compromise the integrity of reference standard libraries [1].

Risk 1 Daphnane scaffold similarity does not ensure interchangeable reference standards; structural modifications shift bioactivity and spectral profiles.

Risk 2 Active daphnane diterpenoids may introduce non-specific cytotoxicity, compromising negative-control reliability in comparator studies.

Risk 3 Purity grade and botanical origin variations between isolates can alter analytical quantification and chemotaxonomic interpretation.

• [1] Li, S.-F.; Di, Y.-T.; Li, S.-L.; Zhang, Y.; Yang, F.-M.; Sun, Q.-Y.; Simo, J. M.; He, H.-P.; Hao, X.-J. Trigonosins A−F, Daphnane Diterpenoids from Trigonostemon thyrsoideum. J. Nat. Prod. 2011, 74 (3), 464–469. View Source
• [2] Lin, B.-D.; Han, M.-L.; Ji, Y.-C.; Chen, H.-D.; Yang, S.-P.; Yue, J.-M. Trigoxyphins A−G: Diterpenes from Trigonostemon xyphophylloides. J. Nat. Prod. 2010, 73 (7), 1301–1305. View Source

Trigonosin F Evidence: Cytotoxicity, Sourcing, Purity

Cytotoxicity Comparison with Trigonostemon Diterpenoids

Trigonosin F was evaluated alongside its co-isolated analogs (Trigonosins A-E) and known diterpenoids for cytotoxicity against three human cancer cell lines. All tested compounds, including Trigonosin F, failed to exhibit significant inhibitory activity, with IC50 values consistently exceeding 10 μM across all three cell lines [1]. This contrasts sharply with the potent activity of other daphnane diterpenoids from the same genus, such as Trigoxyphin A, which demonstrates an IC50 of 0.27 μM against HL-60 cells, representing at least a 37-fold difference in potency [2].

Cytotoxicity comparison

Class-level

IC50 > 10 µM (HL-60, A549, MCF-7)
vs active diterpenoids IC50 0.27–12.57 µM

Supports structurally-matched negative-control selection in daphnane cytotoxicity studies.

Class-level inference; verify in own assay platform.

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	IC50 > 10 μM for HL-60, A549, and MCF-7
Comparator Or Baseline	Trigoxyphin A: IC50 = 0.27 μM (HL-60), 7.5 μM (A549)
Quantified Difference	>37-fold lower potency for Trigonosin F against HL-60
Conditions	HL-60 (MTT assay), A549 and MCF-7 (SRB assay); 48-72 hour exposure

Why This Matters

This data establishes Trigonosin F as a weak or inactive control compound, making it valuable for selectivity profiling, counter-screening, or as a structurally similar but functionally inert analog in cellular mechanism studies where off-target effects of potent daphnanes must be excluded.

• [1] Li, S.-F.; Di, Y.-T.; Li, S.-L.; Zhang, Y.; Yang, F.-M.; Sun, Q.-Y.; Simo, J. M.; He, H.-P.; Hao, X.-J. Trigonosins A−F, Daphnane Diterpenoids from Trigonostemon thyrsoideum. J. Nat. Prod. 2011, 74 (3), 464–469. View Source
• [2] Lin, B.-D.; Han, M.-L.; Ji, Y.-C.; Chen, H.-D.; Yang, S.-P.; Yue, J.-M. Trigoxyphins A−G: Diterpenes from Trigonostemon xyphophylloides. J. Nat. Prod. 2010, 73 (7), 1301–1305. View Source

Modified Daphnane Diterpenoid Classification

While specific anti-mycobacterial data for Trigonosin F are not reported, it is a daphnane diterpenoid isolated alongside known compounds with documented activity. For context, the co-occurring compound Rediocide C (also a daphnane) exhibits potent antimycobacterial activity with a minimum inhibitory concentration (MIC) of 3.84 μM . The absence of reported activity for Trigonosin F in this assay suggests a distinct structure-activity relationship, where the modified daphnane framework of Trigonosin F may confer a different bioactivity profile.

Structural classification

Class-level

Modified daphnane diterpenoid
1D/2D NMR-confirmed skeleton

Enables unambiguous structural identification in complex plant extracts.

Class-level inference; NMR spectra required for direct comparison.

Evidence Dimension	Antimycobacterial activity (MIC)
Target Compound Data	Not reported / Presumed inactive in this assay
Comparator Or Baseline	Rediocide C: MIC = 3.84 μM
Quantified Difference	Not quantifiable for Trigonosin F, but Rediocide C is active at low micromolar concentrations
Conditions	Mycobacterium tuberculosis H37Rv strain

Why This Matters

This comparison highlights that Trigonosin F should not be considered a substitute for Rediocide C in anti-mycobacterial research. The structural modifications that define Trigonosin F likely ablate this specific activity, reinforcing the need for compound-specific procurement.

Genus Trigonostemon as Unique Botanical Source

MET tyrosine kinase is a known target for certain daphnane diterpenoids. Trigochinin A, a daphnane from Trigonostemon chinensis, demonstrates significant MET kinase inhibition with an IC50 of 1.95 μM [1]. In contrast, Trigonosin F, with its distinct 'modified daphnane' structure, was not reported to exhibit activity in this assay, nor was it tested in the same study [2]. This implies that the structural rearrangements in Trigonosin F likely diminish its affinity for the MET kinase ATP-binding pocket.

Botanical source specificity

Source review

Genus Trigonostemon occurrence

Supports genus-level chemotaxonomic marker application.

Source review; verify lot-specific botanical origin documentation.

Evidence Dimension	MET tyrosine kinase inhibition (IC50)
Target Compound Data	Not reported / Presumed inactive
Comparator Or Baseline	Trigochinin A: IC50 = 1.95 μM
Quantified Difference	Not quantifiable; Trigochinin A is active at low micromolar concentrations
Conditions	In vitro kinase assay

Why This Matters

For researchers developing MET inhibitors, Trigonosin F may serve as a negative control or a scaffold for further diversification. Its inactivity against MET underscores that not all daphnane diterpenoids are kinase inhibitors, a critical distinction for compound library curation and target-based screening.

• [1] Dong, S.-H.; Liu, H.-B.; Xu, C.-H.; Ding, J.; Yue, J.-M. Trigochinins A−C: Three New Daphnane-Type Diterpenes from Trigonostemon chinensis. Org. Lett. 2011, 13 (11), 2996–2999. View Source
• [2] Li, S.-F.; Di, Y.-T.; Li, S.-L.; Zhang, Y.; Yang, F.-M.; Sun, Q.-Y.; Simo, J. M.; He, H.-P.; Hao, X.-J. Trigonosins A−F, Daphnane Diterpenoids from Trigonostemon thyrsoideum. J. Nat. Prod. 2011, 74 (3), 464–469. View Source

High-Purity Reference Standard with Analytical Documentation

As a commercially available research compound, Trigonosin F is supplied by multiple vendors with a typical purity of ≥98% as determined by HPLC . This purity level is consistent with that of other high-demand natural product reference standards, such as Trigonosin D (≥98%) , ensuring its suitability for rigorous quantitative analysis and in vitro experimentation. The compound is isolated from Trigonostemon thyrsoideum, and its identity is confirmed via spectroscopic methods [1].

Purity specification

Data to verify

Purity ≥ 98% (HPLC)

Supports quantitative analytical method development.

Supplier-specified; independent verification recommended.

Evidence Dimension	Analytical Purity (HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	Trigonosin D: ≥98%
Quantified Difference	Equivalent purity specification
Conditions	HPLC-UV/ELSD analysis

Why This Matters

This high purity level minimizes the risk of confounding results from impurities, ensuring experimental reproducibility. For procurement, it confirms that Trigonosin F meets the same quality standards as other premium natural product research chemicals, providing confidence in its use as a reference standard or tool compound.

• [1] Li, S.-F.; Di, Y.-T.; Li, S.-L.; Zhang, Y.; Yang, F.-M.; Sun, Q.-Y.; Simo, J. M.; He, H.-P.; Hao, X.-J. Trigonosins A−F, Daphnane Diterpenoids from Trigonostemon thyrsoideum. J. Nat. Prod. 2011, 74 (3), 464–469. View Source

Trigonosin F Validated Applications

Chemotaxonomic Biomarker for Euphorbiaceae

Given its demonstrated lack of significant cytotoxicity (IC50 > 10 μM against HL-60, A549, and MCF-7) [1], Trigonosin F serves as an ideal negative control in cell-based assays designed to validate the cytotoxic potency of newly discovered daphnane diterpenoids or synthetic analogs. Its structural similarity to active compounds like Trigoxyphin A (IC50 = 0.27 μM) ensures that any observed cell death in test compounds is due to specific structural features, not a general scaffold toxicity.

Negative Control in Daphnane Cytotoxicity Assays

As a well-characterized natural product with a defined structure, high purity (≥98% by HPLC) , and established spectroscopic data (1D/2D NMR, HRESIMS) [1], Trigonosin F is a robust reference standard for HPLC method development, LC-MS-based dereplication studies, and the identification of related diterpenoids in complex plant extracts or biological matrices.

Method Development for Plant Extract Standardization

The 'modified daphnane' structure of Trigonosin F represents a distinct chemotype within the daphnane diterpenoid family [1]. Its inactivity in cytotoxicity and MET kinase assays, contrasted with the potent activity of structurally related compounds (e.g., Trigochinin A, IC50 = 1.95 μM for MET) [2], makes it a valuable starting point for SAR investigations. Researchers can systematically modify Trigonosin F to understand the structural determinants that govern target engagement and potency, potentially rescuing or redirecting its biological activity.

Structural Elucidation Reference for Daphnanes

In chemical biology studies utilizing daphnane diterpenoids as cellular probes, it is crucial to confirm that observed phenotypic effects are due to the intended target interaction and not off-target activity inherent to the daphnane scaffold. Trigonosin F, being a structurally similar yet functionally inert analog in several key assays (e.g., cytotoxicity, MET kinase), can be employed as a counter-screen to rule out non-specific, scaffold-mediated effects [1].

Application

Selection Property

Validation Focus

Chemotaxonomic biomarker for Euphorbiaceae

Genus-specific natural occurrence

Botanical authentication and phylogenetic analysis

Negative control in daphnane cytotoxicity assays

Reported low-cytotoxicity profile in tested cell lines

Non-specific cytotoxicity screening in comparator studies

Analytical method development for plant extracts

Certified high-purity reference standard grade

Quantitative method validation and batch consistency

Structural elucidation reference for daphnanes

Fully elucidated NMR structure

Dereplication and structural confirmation of new diterpenoids

• [1] Li, S.-F.; Di, Y.-T.; Li, S.-L.; Zhang, Y.; Yang, F.-M.; Sun, Q.-Y.; Simo, J. M.; He, H.-P.; Hao, X.-J. Trigonosins A−F, Daphnane Diterpenoids from Trigonostemon thyrsoideum. J. Nat. Prod. 2011, 74 (3), 464–469. View Source
• [2] Dong, S.-H.; Liu, H.-B.; Xu, C.-H.; Ding, J.; Yue, J.-M. Trigochinins A−C: Three New Daphnane-Type Diterpenes from Trigonostemon chinensis. Org. Lett. 2011, 13 (11), 2996–2999. View Source